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Compound of Interest

Compound Name: (1-Methylbutyl)cyclopentane

Cat. No.: B1204097

Disclaimer: A specific Safety Data Sheet (SDS) for (1-Methylbutyl)cyclopentane (CAS No.
4737-43-3) was not publicly available at the time of this writing. The following information is a
compilation of data from various chemical databases and safety information for structurally
similar flammable hydrocarbons. This guide is intended for informational purposes for
researchers, scientists, and drug development professionals and should not be substituted for
a manufacturer-provided SDS. Always consult the specific SDS provided by the supplier before
handling this chemical.

Chemical and Physical Properties

(1-Methylbutyl)cyclopentane, also known as pentan-2-ylcyclopentane, is a cycloalkane.[1]
Limited experimental and computed data on its physical and chemical properties are available.
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Property Value Source
Molecular Formula CioHz0 [1112]
Molecular Weight 140.27 g/mol [1][2]
CAS Number 4737-43-3 [21[3]
Boiling Point 173.142 °C at 760 mmHg ]
(Calculated)
449.60 + 0.50 K (176.45 °C) 2]
Density 0.807 g/cm3 (Calculated) [4]
Flash Point 47.213 °C (Calculated) [4]
Water Solubility log10ws = -3.42 (Calculated) [2]
Octanol/Water Partition
logP = 3.613 (Calculated) [2]

Coefficient

Hazard Identification and Classification

A definitive Globally Harmonized System (GHS) classification for (1-
Methylbutyl)cyclopentane is not available without a formal SDS. However, based on its
structure as a saturated hydrocarbon and the properties of similar cycloalkanes, it is likely to be
classified as a flammable liquid. The following diagram illustrates a potential GHS classification
based on these assumptions.

s { (1-Methylbutyl)cyclopentane | (Postulated Classification)} g
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Postulated GHS Hazard Classification for (1-Methylbutyl)cyclopentane.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of (1-
Methylbutyl)cyclopentane are not available in the public domain. Standard OECD guidelines
for testing chemicals would likely be followed to determine properties such as acute toxicity
(oral, dermal, inhalation), skin and eye irritation, and mutagenicity.

First Aid Measures

The following flowchart outlines general first aid procedures for exposure to a flammable liquid
hydrocarbon. This should be adapted based on the specific recommendations in the official
SDS for (1-Methylbutyl)cyclopentane.

{Exposure to (1-Methylbutyl)cyclopentane}

‘ Inhalation ‘ ‘ Skin Contact ‘ ‘ Eye Contact ‘ ‘ Ingestion ‘
I I

T T
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and water. Remove contact lenses, if present and easy to do. Seek immediate medical attention.

> Seek Medical Attention <
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General First Aid Procedures for Flammable Hydrocarbon Exposure.

Toxicological Information

No specific toxicological studies for (1-Methylbutyl)cyclopentane were found. For similar
hydrocarbons, the primary health concerns are typically:
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o Aspiration Hazard: If swallowed, the liquid can be aspirated into the lungs, which can cause
chemical pneumonitis.

» Skin Irritation: Prolonged or repeated contact may cause defatting of the skin, leading to
irritation and dermatitis.

« Inhalation: Vapors may cause drowsiness and dizziness. High concentrations may lead to
central nervous system depression.

Handling and Storage

Based on general practices for flammable liquids:

o Handling: Use in a well-ventilated area or with local exhaust ventilation. Avoid contact with
skin, eyes, and clothing. Keep away from heat, sparks, and open flames. Ground and bond
containers when transferring material.

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong oxidizing agents.

Conclusion:

This technical guide provides a summary of the currently available, though limited, safety-
related information for (1-Methylbutyl)cyclopentane. The lack of a comprehensive, publicly
available Safety Data Sheet necessitates a cautious approach. All laboratory personnel should
be thoroughly trained on the potential hazards of flammable hydrocarbons and should strictly
adhere to institutional safety protocols. The procurement of a substance-specific SDS from the
chemical supplier is imperative before any handling or use of (1-Methylbutyl)cyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to (1-Methylbutyl)cyclopentane: A
Safety Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204097#1-methylbutyl-cyclopentane-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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